3-(Morpholinomethyl)quinolin-6-ol

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 3-(morpholin-4-ylmethyl)quinolin-6-ol
• InChI: InChI=1S/C14H16N2O2/c17-13-1-2-14-12(8-13)7-11(9-15-14)10-16-3-5-18-6-4-16/h1-2,7-9,17H,3-6,10H2
• InChI Key: FSZHRSRCUYHETB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CN=C3C=CC(=CC3=C2)O

Description

3-(Morpholinomethyl)quinolin-6-ol is a quinoline derivative featuring a morpholinomethyl substituent at the 3-position and a hydroxyl group at the 6-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(morpholin-4-ylmethyl)quinolin-6-ol typically involves the following steps:

Starting Materials: The synthesis begins with quinoline derivatives and morpholine.

Formation of the Methylene Bridge: A common method involves the reaction of quinoline with formaldehyde and morpholine under acidic conditions to form the methylene bridge.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-(morpholin-4-ylmethyl)quinolin-6-ol can undergo several types of chemical reactions:

Oxidation: The hydroxyl group can be oxidized to form quinone derivatives.

Reduction: The quinoline ring can be reduced under specific conditions to form dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the quinoline ring, particularly at positions 2, 4, and 8.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydroquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the reagents used.

Scientific Research Applications

3-(morpholin-4-ylmethyl)quinolin-6-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Industry: Used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 3-(morpholin-4-ylmethyl)quinolin-6-ol involves its interaction with specific molecular targets in biological systems. The hydroxyl group and the morpholine moiety can form hydrogen bonds and other interactions with enzymes and receptors, potentially inhibiting or modulating their activity. The quinoline core can intercalate with DNA, affecting replication and transcription processes.

Comparison with Similar Compounds

Position 3 Substitutions

• 3-(Aminomethyl)quinolin-6-ol: Replaces the morpholinomethyl group with an aminomethyl moiety, reducing steric bulk and altering electronic properties. This compound may exhibit central nervous system (CNS) activity due to increased amine-mediated blood-brain barrier permeability .
• N-[(2-Chloro-6-methylquinolin-3-yl)methyl]aniline: Features a chloro-methyl group and aniline substituent, demonstrating how halogenation and aromaticity affect receptor binding .

Position 6 Substitutions

• 8-(Trifluoromethyl)quinolin-6-ol: A trifluoromethyl group at position 8 alters electron distribution, which may influence interactions with hydrophobic enzyme pockets .

Complex Derivatives

• AT9283: A multi-kinase inhibitor containing a morpholinomethyl group within a benzimidazole-pyrazole scaffold. This compound inhibits Syk kinase (IC50 ≈ 0.58 μM) and suppresses mast cell-mediated allergic responses, highlighting the role of morpholine in enhancing solubility and target engagement .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	logP (Predicted)
3-(Morpholinomethyl)quinolin-6-ol	C14H16N2O2	244.26	3-morpholinomethyl, 6-OH	~1.2 (moderate polarity)
3-(Aminomethyl)quinolin-6-ol	C10H10N2O	174.20	3-aminomethyl, 6-OH	~0.8
AT9283	C19H26N4O3	358.43	Morpholinomethyl, urea	~2.5
6-Bromoquinolin-3-ol	C9H6BrNO	228.06	6-Br, 3-OH	~2.8

Notes:

• The morpholinomethyl group in 3-(Morpholinomethyl)quinolin-6-ol increases molecular weight compared to simpler analogs like 3-(Aminomethyl)quinolin-6-ol.
• Predicted logP values suggest moderate solubility for morpholinomethyl derivatives, while brominated analogs are more hydrophobic.

Kinase Inhibition

• AT9283: Inhibits Syk kinase (IC50 ≈ 0.58 μM) and downstream signaling proteins (LAT, PLCγ1), suppressing mast cell degranulation and cytokine secretion (IL-4 IC50 ≈ 0.09 μM; TNF-α IC50 ≈ 0.19 μM) . The morpholinomethyl group may contribute to Syk binding through hydrogen bonding or spatial accommodation.

Receptor Affinity

• MA Series (): Quinolin-6-ol derivatives with oxadiazole substituents show high affinity for cannabinoid receptor type 2 (CB2). For example, MA3 (6-fluoroethoxy substitution) exhibits enhanced brain permeability compared to MA1 and MA2 .

Metabolic Stability

• Dictamnine Metabolites (): Hydroxylated quinoline derivatives like M4 (4-methoxyfuro[2,3-b]quinolin-6-ol) undergo phase I metabolism, suggesting that 3-(Morpholinomethyl)quinolin-6-ol may similarly form hydroxylated metabolites .